Cas no 956010-87-0 (3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine)

3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine structure

956010-87-0 structure

Product Name:3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

CAS No:956010-87-0

MF:C₇H₄F₃N₃

MW:187.121971130371

MDL:MFCD13178059

CID:1027878

PubChem ID:53439479

Update Time:2024-10-25

3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
- 3-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
- 3-Trifluomethyl-7-aza-1H-indazloe
- 3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine (ACI)
- PB34756
- 3-(trifluoromethyl)-1h-pyrazolo[3,4-b]-pyridine
- SCHEMBL1496225
- 956010-87-0
- DS-12786
- SY097349
- DB-012057
- CS-0030490
- AKOS016001361
- Q-103537
- MFCD13178059
- DTXSID60701940
- 3-(Trifluoromethyl)pyrazolo[3,4-b]pyridine
- MDL： MFCD13178059
- Inchi： 1S/C7H4F3N3/c8-7(9,10)5-4-2-1-3-11-6(4)13-12-5/h1-3H,(H,11,12,13)
- InChI Key： TVDKAMJFPZJIKB-UHFFFAOYSA-N
- SMILES： FC(C1C2C(=NC=CC=2)NN=1)(F)F

Computed Properties

Exact Mass: 187.03600
Monoisotopic Mass: 187.03573163g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.57000
LogP: 1.97670

3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Pricemore >>

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Chemenu	CM152030-5g	3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	956010-87-0	95+%	5g	$120	2021-08-05
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JR425-200mg	3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	956010-87-0	97%	200mg	63.0CNY	2021-07-12
TRC	T797355-50mg	3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	956010-87-0		50mg	$ 50.00	2022-06-02
TRC	T797355-100mg	3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	956010-87-0		100mg	$ 65.00	2022-06-02
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3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Production Method

Production Method 1

1186608-79-6

956010-87-0

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; rt → reflux; overnight, reflux

Reference

: N-Pyrazolo[3,4-b]pyridinyl benzamide derivatives as Raf inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 2

372-48-5

956010-87-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 4 h, -75 °C
1.2 Reagents: Hydrazine hydrate (1:1) ; 6 h, 70 °C

Reference

: Identification of acidic heterocycle-substituted 1H-pyrazolo[3,4-b]pyridines as soluble guanylate cyclase stimulators

Griebenow, Nils; Schirok, Hartmut; Mittendorf, Joachim; Straub, Alexander; Follmann, Markus; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(5), 1197-1200

Production Method 3

372-48-5

956010-87-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -75 °C; 4 h, -75 °C
1.2 -75 °C → 40 °C; 40 °C → -75 °C
1.3 Reagents: Hydrazine hydrate (1:1) ; -75 °C; -75 °C → 70 °C; 6 h, 70 °C

Reference

: Preparation of 3-tetrazolylpyrazolopyridines as cardiovascular agents

, World Intellectual Property Organization, , ,

Production Method 4

372-48-5

956010-87-0

Reaction Conditions

Reference

: Fused pyrazole derivatives as cardiovascular agents, their preparation, pharmaceutical compositions, and use in therapy

, World Intellectual Property Organization, , ,

Production Method 5

1186608-79-6

956010-87-0

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 10 h, reflux

Reference

: Synthesis method of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride as intermediate of riociguat for treating human chronic thromboembolic pulmonary hypertension (CTEPH) and pulmonary arterial hypertension (PAH)

, China, , ,

Production Method 6

1186608-79-6

956010-87-0

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; rt → reflux; overnight, reflux

Reference

: Preparation of 1H-pyrazolo[3,4-b]pyridine compounds useful for inhibiting Raf kinase

, World Intellectual Property Organization, , ,

Production Method 7

372-48-5

956010-87-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -5 - 0 °C; -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.3 Reagents: Hydrazine hydrate (1:1) ; 6 h, 60 °C
1.4 Reagents: Water ; 30 min, 100 °C

Reference

: Preparation of azabicyclo compounds and salts thereof as inhibitors of heat-shock proteins HSP 90

, World Intellectual Property Organization, , ,

Production Method 8

372-48-5

956010-87-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 4 h, -78 °C
1.2 Reagents: Hydrazine hydrate (1:1) ; -78 °C → -40 °C; -40 °C → -75 °C; 6 h, -75 °C → 70 °C

Reference

: Use of 3-(trifluoromethyl)-1H-pyrazolo-[3,4-b]pyridine as a versatile building block

Schirok, Hartmut; Griebenow, Nils; Fuerstner, Chantal; Dilmac, Alicia M., Tetrahedron, 2015, 71(34), 5597-5601

Production Method 9

1092459-51-2

956010-87-0

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 18 h, rt; 35 min, 100 °C
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; overnight, rt; 20 min, 100 °C

Reference

: Preparation of 4-(fused pyrazolyl) phenylmethylamines which potentiate AMPA receptor

, World Intellectual Property Organization, , ,

3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Raw materials

3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Preparation Products

3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine (956010-87-0)

3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Suppliers

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(CAS:956010-87-0)3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

Order Number:sfd5016

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

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(CAS:956010-87-0)3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

Purity:99.9%

Quantity:200kg

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